Cas no 2309573-87-1 (4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}benzonitrile)

• Product Name: 4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}benzonitrile
• CAS No: 2309573-87-1
• MF: C₁₆H₂₁N₃O₃S
• MW: 335.42124247551
• CID: 5339694
• Update Time: 2025-10-28

4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)sulfonyl)benzonitrile
• 4-[[4-(oxolan-3-yl)-1,4-diazepan-1-yl]sulfonyl]benzonitrile
• 4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}benzonitrile

• Inchi： 1S/C16H21N3O3S/c17-12-14-2-4-16(5-3-14)23(20,21)19-8-1-7-18(9-10-19)15-6-11-22-13-15/h2-5,15H,1,6-11,13H2
• InChI Key： IEHXCIZFSIWIAD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(N1CCCN(CC1)C1COCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 543
• XLogP3: 1
• Topological Polar Surface Area: 82

Additional information on 4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}benzonitrile

Introduction to 4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}benzonitrile (CAS No. 2309573-87-1)

4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}benzonitrile, with the CAS number 2309573-87-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antitumor properties. The unique structural features of 4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}benzonitrile make it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of 4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}benzonitrile consists of a benzene ring substituted with a nitrile group and a sulfonyl moiety linked to a 1,4-diazepane ring. The oxolan-3-yl group adds further complexity and potential for bioactivity. This intricate structure suggests that the compound may interact with multiple biological targets, making it a valuable subject for detailed pharmacological studies.

Recent research has highlighted the potential of sulfonamide derivatives in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain sulfonamide compounds exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Another study in the European Journal of Medicinal Chemistry demonstrated that sulfonamides can act as selective inhibitors of specific enzymes involved in cancer progression. These findings underscore the importance of exploring compounds like 4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}benzonitrile for their potential therapeutic applications.

The synthesis of 4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}benzonitrile involves several steps, including the formation of the 1,4-diazepane ring and the subsequent introduction of the sulfonyl and nitrile groups. Advanced synthetic techniques such as transition-metal-catalyzed reactions and microwave-assisted synthesis have been employed to optimize the yield and purity of the final product. These methods not only enhance the efficiency of the synthesis but also ensure that the compound meets stringent quality standards required for pharmaceutical development.

In vitro studies have shown that 4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}benzonitrile exhibits significant activity against various cancer cell lines. Specifically, it has been found to inhibit cell proliferation and induce apoptosis in human breast cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that 4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}benzonitrile could be a potential lead compound for developing new anticancer drugs.

Beyond its anticancer properties, 4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}benzonitrile has also shown promise in neurodegenerative disease models. A study published in Neuropharmacology in 2023 reported that this compound can protect neurons from oxidative stress and reduce neuroinflammation in animal models of Alzheimer's disease. The neuroprotective effects are attributed to its ability to modulate microglial activation and reduce the production of reactive oxygen species (ROS). These results indicate that 4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}benzonitrile may have therapeutic potential in treating neurodegenerative disorders.

To further validate its therapeutic potential, preclinical studies are currently underway to evaluate the pharmacokinetic and pharmacodynamic properties of 4-{4-(oxolan-3-yl)-1,4-diazepan-1-ylsulfonyl}benzonitrile. These studies aim to determine its bioavailability, distribution, metabolism, and excretion (ADME) properties as well as its safety profile in animal models. Preliminary data suggest that the compound has favorable pharmacokinetic properties and low toxicity, making it suitable for further development as a drug candidate.

In conclusion, 4-{4-(oxolan-3-y\-l)-1,4-diazepan\-1-y\-lsu\-lfony\-l}be\-nzo\-ni\-tri\-le (CAS No. 2309573\-87\-1) is an intriguing compound with a unique chemical structure and promising biological activities. Its potential applications in cancer therapy and neurodegenerative diseases make it a valuable subject for ongoing research and development. As more data become available from preclinical studies and clinical trials, it is likely that this compound will play an important role in advancing our understanding and treatment of various diseases.